Diethyl 2-acetyl-3-methylbutanedioate
Description
Diethyl 2-acetyl-3-methylbutanedioate, also known as this compound, is a useful research compound. Its molecular formula is C11H18O5 and its molecular weight is 230.26 g/mol. The purity is usually 95%.
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Properties
CAS No. |
1113-77-5 |
|---|---|
Molecular Formula |
C11H18O5 |
Molecular Weight |
230.26 g/mol |
IUPAC Name |
diethyl 2-acetyl-3-methylbutanedioate |
InChI |
InChI=1S/C11H18O5/c1-5-15-10(13)7(3)9(8(4)12)11(14)16-6-2/h7,9H,5-6H2,1-4H3 |
InChI Key |
OENLGWSJMMRFNN-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C(C)C(C(=O)C)C(=O)OCC |
Canonical SMILES |
CCOC(=O)C(C)C(C(=O)C)C(=O)OCC |
Synonyms |
3-Acetyl-2-methylbutanedioic acid diethyl ester |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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